Cas no 61378-68-5 (1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo-)
61378-68-5 structure
Product Name:1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo-
CAS No:61378-68-5
MF:C10H8ClN3O2
MW:237.642420768738
CID:481659
PubChem ID:71396342
Update Time:2025-04-19
1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo-
- 1-(4-chlorophenyl)-5-oxo-4H-pyrazole-3-carboxamide
- DTXSID00817913
- 1-(4-Chlorophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxamide
- 61378-68-5
-
- Inchi: 1S/C10H8ClN3O2/c11-6-1-3-7(4-2-6)14-9(15)5-8(13-14)10(12)16/h1-4H,5H2,(H2,12,16)
- InChI Key: BSMCBWRTFRGLDH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(CC(C(N)=O)=N1)=O
Computed Properties
- Exact Mass: 237.03064
- Monoisotopic Mass: 237.0305042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.8Ų
Experimental Properties
- PSA: 75.76
1H-Pyrazole-3-carboxamide, 1-(4-chlorophenyl)-4,5-dihydro-5-oxo- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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